Cas no 756858-99-8 (2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl-acetic Acid)

2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl-acetic Acid structure
756858-99-8 structure
Product Name:2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl-acetic Acid
CAS No:756858-99-8
MF:C13H13NO4S
MW:279.31162238121
MDL:MFCD06341987
CID:3030132
Update Time:2025-04-21

2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl-acetic Acid Chemical and Physical Properties

Names and Identifiers

    • [2-(3,4-二甲氧苯基)-1,3-噻唑-4-基]乙酸
    • [2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl]acetic acid
    • 2-[2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl]acetic acid
    • 2-(2-(3,4-Dimethoxyphenyl)thiazol-4-yl)acetic acid
    • [2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl]-acetic acid
    • (2-(3,4-dimethoxyphenyl)-1,3-thiazol-4-yl)acetic acid
    • MLS000568869
    • BBL030493
    • STK991565
    • SMR000154800
    • 4-thiazoleacetic acid, 2-(3,4-dimethoxypheny
    • 2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl-acetic Acid
    • MDL： MFCD06341987
    • Inchi： 1S/C13H13NO4S/c1-17-10-4-3-8(5-11(10)18-2)13-14-9(7-19-13)6-12(15)16/h3-5,7H,6H2,1-2H3,(H,15,16)
    • InChI Key： GIKGQBQBMPIEKG-UHFFFAOYSA-N
    • SMILES： S1C=C(CC(=O)O)N=C1C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 315
  • XLogP3: 2.1
  • Topological Polar Surface Area: 96.9

2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl-acetic Acid Security Information

  • HazardClass：IRRITANT

2-(3,4-Dimethoxyphenyl)-1,3-thiazol-4-yl-acetic Acid Pricemore >>

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